![molecular formula C15H22N4O2S B2881988 2-(4-(butylsulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole CAS No. 1210491-46-5](/img/structure/B2881988.png)
2-(4-(butylsulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzimidazole derivatives, such as “2-(4-(butylsulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole”, are a class of organic compounds that are widely studied due to their diverse biological activities . They often serve as key structural motifs in pharmaceuticals and functional molecules .
Molecular Structure Analysis
Benzimidazole derivatives generally consist of a fused benzene and imidazole ring. The specific molecular structure of “this compound” would include additional functional groups attached to this core structure .Scientific Research Applications
Antioxidant Capacity of Benzimidazoles
Benzimidazoles, like the one partially described in your compound, have been studied for their antioxidant capacities. The ABTS/PP Decolorization Assay, a method used to evaluate antioxidant capacity, has highlighted specific reaction pathways involving benzimidazole compounds. These pathways include the formation of coupling adducts with antioxidants, which can further undergo oxidative degradation. This suggests potential research applications of benzimidazoles in understanding antioxidant mechanisms and developing antioxidant agents (Ilyasov et al., 2020).
DNA Binding Properties
Compounds with benzimidazole structures have been noted for their ability to bind to DNA, particularly in the minor groove of double-stranded B-DNA. This property is significant for the development of fluorescent DNA stains and drugs that target DNA for therapeutic effects, including anticancer and antibacterial agents. Such research applications are crucial for the development of diagnostic tools and treatments for genetic disorders and infections (Issar & Kakkar, 2013).
Central Nervous System (CNS) Drug Development
The structural motif of benzimidazoles is being explored for its potential in CNS drug development. Research has identified pathways for synthesizing benzimidazoles and related compounds that exhibit CNS properties, including agonistic and antagonistic activities on neurotransmitter receptors. This opens avenues for creating more potent drugs for treating neurological disorders (Saganuwan, 2020).
Antifungal and Immunomodulating Activities
Benzothiazine azole derivatives, which are structurally related to benzimidazoles, have shown significant antifungal and immunomodulating activities. Their effectiveness against Candida species and the potential to modulate the immune response highlight the therapeutic research applications of these compounds in treating fungal infections and enhancing immune system functions (Schiaffella & Vecchiarelli, 2001).
Tuberculosis Treatment Development
Research into benzothiazinone derivatives, akin to the structural aspects of your compound, has led to the development of new drugs for treating tuberculosis. Compounds like macozinone target specific enzymes involved in the synthesis of mycobacterial cell walls, demonstrating the potential of benzimidazole derivatives in creating novel antibacterial agents for infectious diseases (Makarov & Mikušová, 2020).
Mechanism of Action
Target of Action
Similar compounds with piperazine and benzimidazole moieties have been reported to exhibit diverse biological effects, notably impacting the central nervous system .
Mode of Action
Compounds with similar structures have been reported to inhibit enzymes such as acetylcholinesterase . This suggests that 2-(4-(butylsulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole might interact with its targets, leading to changes in their activity.
Biochemical Pathways
Based on the potential inhibition of acetylcholinesterase, it could be inferred that the compound might affect cholinergic neurotransmission .
Result of Action
Similar compounds have shown antimicrobial activity , suggesting that this compound might also exhibit similar effects.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-butylsulfonylpiperazin-1-yl)-1H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O2S/c1-2-3-12-22(20,21)19-10-8-18(9-11-19)15-16-13-6-4-5-7-14(13)17-15/h4-7H,2-3,8-12H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDJYWKAONCCYGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)N1CCN(CC1)C2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.